N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)cyclobutanecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the interaction of various organic molecules. For instance, the synthesis of N-aryl cyclopropylamines involves the interaction of 2-thioxothiazolidin-4-one (rhodanine), 4-methoxybenzaldehyde with cyclopropylamine .Molecular Structure Analysis
The molecular structure of similar compounds includes various types of bonds and functional groups. For example, N-[4-[2-(cyclopropylamino)propanoyl]phenyl]acetamide contains total 37 bond(s); 19 non-H bond(s), 8 multiple bond(s), 5 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 three-membered ring(s), 1 six-membered ring(s), 1 secondary amide(s) (aliphatic), 1 ketone(s) (aromatic) and 1 secondary amine(s) (aliphatic) .Chemical Reactions Analysis
The chemical reactions involving similar compounds are diverse. For instance, photoactivated formal [3 + 2] cycloaddition of N-Aryl Cyclopropyl-amines has been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds include various parameters such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, #H bond acceptors, #H bond donors, #Freely Rotating Bonds, #Rule of 5 Violations, ACD/LogP, ACD/LogD (pH 5.5), ACD/BCF (pH 5.5), ACD/KOC (pH 5.5), ACD/LogD (pH 7.4), ACD/BCF (pH 7.4), ACD/KOC (pH 7.4), Polar Surface Area, Polarizability, Surface Tension, Molar Volume .Scientific Research Applications
Chemical Synthesis and Characterization
Studies often focus on the synthesis and analytical characterization of novel chemical compounds. For instance, the identification, synthesis, and characterization of new 'research chemicals' such as 3,5-AB-CHMFUPPYCA and its regioisomer demonstrate the ongoing exploration in synthetic chemistry to create compounds with potential bioactive properties (Gavin McLaughlin et al., 2016).
Antimicrobial Activity
Research into the antimicrobial activity of synthesized compounds is a common application. For example, studies on macrocyclic pentaazapyridine and dipeptide pyridine derivatives aim to explore their potential as antimicrobial agents, indicating the role of chemical synthesis in developing new therapeutic agents (Mohamed E. Azab et al., 2016; E. M. Flefel et al., 2018).
Electrochromic and Redox-active Materials
The development of electrochromic and redox-active materials, utilizing compounds with specific functional groups, highlights the application of chemical compounds in materials science. Such research aims to create materials with potential applications in smart windows, displays, and other electrochromic devices (S. Hsiao & Jhong-Syuan Han, 2017).
Drug Discovery and Biological Activity
Investigations into the biological activities of newly synthesized compounds form a significant part of chemical research, aiming at discovering novel pharmacological agents. Studies on the synthesis and evaluation of compounds for antiallergic, antitumor, or analgesic properties are examples of this application, exploring the potential therapeutic benefits of novel chemical entities (V. Georgiev et al., 1987; M. Stevens et al., 1984).
Mechanism of Action
Future Directions
The future directions in the research of similar compounds involve the discovery and development of new molecules with novel modes of action to treat microbial infections and cancer . The indiscriminate use of antimicrobial agents has resulted in microbial resistance which has reached an alarming level. This necessitates the need for the discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections .
properties
IUPAC Name |
N-[4-[4-[2-(cyclopropylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6O3/c24-15(18-12-4-5-12)10-22-17(26)23(21-20-22)14-8-6-13(7-9-14)19-16(25)11-2-1-3-11/h6-9,11-12H,1-5,10H2,(H,18,24)(H,19,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCQSVDDUIXOKLQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)NC4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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